N-(cyclopropylmethyl)-4-(3-methylanilino)-N-propylpiperidine-1-sulfonamide

• IUPAC Name: N-(cyclopropylmethyl)-4-(3-methylanilino)-N-propylpiperidine-1-sulfonamide
• InChI: InChI=1S/C19H31N3O2S/c1-3-11-22(15-17-7-8-17)25(23,24)21-12-9-18(10-13-21)20-19-6-4-5-16(2)14-19/h4-6,14,17-18,20H,3,7-13,15H2,1-2H3
• InChI Key: SFWPTHCAIAXHAE-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CC1CC1)S(=O)(=O)N2CCC(CC2)NC3=CC=CC(=C3)C
• Molecular Formula: C19H31N3O2S
• Molecular Weight: 365.5 g/mol

Description

N-(cyclopropylmethyl)-4-(3-methylanilino)-N-propylpiperidine-1-sulfonamide is a complex organic compound that has garnered interest in various fields of scientific research due to its unique structural properties and potential applications. This compound features a cyclopropylmethyl group, a methylanilino group, and a propylpiperidine sulfonamide moiety, making it a versatile molecule for various chemical reactions and applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(cyclopropylmethyl)-4-(3-methylanilino)-N-propylpiperidine-1-sulfonamide typically involves multiple steps, starting with the preparation of the cyclopropylmethyl group and the methylanilino group. These groups are then introduced into the piperidine ring through a series of nucleophilic substitution reactions. The final step involves the sulfonation of the piperidine ring to form the sulfonamide moiety. Common reagents used in these reactions include cyclopropylmethyl bromide, 3-methylaniline, and propylpiperidine, along with various catalysts and solvents to facilitate the reactions.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. Techniques such as continuous flow reactors and automated synthesis may be employed to enhance efficiency and scalability. Additionally, purification methods such as recrystallization and chromatography are used to ensure the final product meets the required specifications.

Chemical Reactions Analysis

Types of Reactions

N-(cyclopropylmethyl)-4-(3-methylanilino)-N-propylpiperidine-1-sulfonamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride, potentially converting the sulfonamide group to an amine.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide, and hydrogen peroxide under acidic or basic conditions.

Reduction: Lithium aluminum hydride, sodium borohydride, and catalytic hydrogenation.

Substitution: Alkyl halides, acyl chlorides, and various nucleophiles under appropriate conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce amines. Substitution reactions can introduce a wide range of functional groups, leading to diverse derivatives of the original compound.

Scientific Research Applications

N-(cyclopropylmethyl)-4-(3-methylanilino)-N-propylpiperidine-1-sulfonamide has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic effects, particularly in the treatment of neurological disorders and pain management.

Industry: Utilized in the development of new materials and as a catalyst in various chemical processes.

Mechanism of Action

The mechanism of action of N-(cyclopropylmethyl)-4-(3-methylanilino)-N-propylpiperidine-1-sulfonamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, modulating their activity and leading to various biological effects. For example, it may inhibit certain enzymes involved in disease pathways or activate receptors that mediate pain relief. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

N-(cyclopropylmethyl)-4-(3-methylanilino)-N-propylpiperidine-1-sulfonamide can be compared with other similar compounds, such as:

N-(cyclopropylmethyl)-4-(3-chloroanilino)-N-propylpiperidine-1-sulfonamide: Similar structure but with a chloro group instead of a methyl group, which may alter its reactivity and biological activity.

N-(cyclopropylmethyl)-4-(3-methylanilino)-N-ethylpiperidine-1-sulfonamide: Similar structure but with an ethyl group instead of a propyl group, which may affect its solubility and pharmacokinetics.

The uniqueness of N-(cyclopropylmethyl)-4-(3-methylanilino)-N-propylpiperidine-1-sulfonamide lies in its specific combination of functional groups, which confer distinct chemical and biological properties, making it a valuable compound for various research and industrial applications.